Cas no 1343887-17-1 (2-(1-Aminopropan-2-yl)pyrimidin-4-amine)

• Product Name: 2-(1-Aminopropan-2-yl)pyrimidin-4-amine
• CAS No: 1343887-17-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5693341
• PubChem ID: 64439061
• Update Time: 2025-10-20

2-(1-Aminopropan-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1462122
• 1343887-17-1
• CS-0284480
• 2-(1-aminopropan-2-yl)pyrimidin-4-amine
• AKOS013762535
• 2-(1-Aminopropan-2-yl)pyrimidin-4-amine

• Inchi： 1S/C7H12N4/c1-5(4-8)7-10-3-2-6(9)11-7/h2-3,5H,4,8H2,1H3,(H2,9,10,11)
• InChI Key： GQXYACKUPDVSLK-UHFFFAOYSA-N
• SMILES： NCC(C)C1N=CC=C(N)N=1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(1-Aminopropan-2-yl)pyrimidin-4-amine

Professional Introduction to Compound with CAS No. 1343887-17-1 and Product Name: 2-(1-Aminopropan-2-yl)pyrimidin-4-amine

The compound with the CAS number 1343887-17-1 and the product name 2-(1-Aminopropan-2-yl)pyrimidin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the pyrimidine class, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. Pyrimidine derivatives are well-known for their role in various biological processes, making them a cornerstone in the development of therapeutic agents.

Pyrimidines are heterocyclic aromatic organic compounds that consist of a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of amine and alkyl functional groups in 2-(1-Aminopropan-2-yl)pyrimidin-4-amine introduces additional reactivity and binding potential, which can be exploited for drug design. The compound’s molecular structure allows for interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological pathways.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrimidine derivatives in the development of small-molecule drugs. Studies have demonstrated that modifications at specific positions within the pyrimidine ring can significantly alter the pharmacological properties of the compound. For instance, the introduction of an amine group at the 4-position enhances solubility and bioavailability, while the 1-amino propane side chain provides a scaffold for further chemical modifications.

The synthesis of 2-(1-Aminopropan-2-yl)pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the desired molecular framework. The compound’s stability under various conditions is another critical factor that must be considered during its synthesis and application.

In terms of biological activity, preliminary studies on 2-(1-Aminopropan-2-yl)pyrimidin-4-amine have shown promising results in inhibiting certain enzymes associated with inflammatory responses. The compound’s ability to interact with these enzymes suggests its potential as an anti-inflammatory agent. Additionally, its structural features make it a candidate for further exploration in other therapeutic areas, including oncology and infectious diseases.

The pharmaceutical industry is increasingly leveraging computational methods to predict the biological activity of novel compounds. Molecular docking simulations have been used to evaluate how 2-(1-Aminopropan-2-yl)pyrimidin-4-amine binds to target proteins. These simulations provide valuable insights into the compound’s mechanism of action and help guide the optimization process. By integrating experimental data with computational predictions, researchers can accelerate the discovery of lead compounds for drug development.

One of the key advantages of pyrimidine-based drugs is their versatility in targeting multiple disease pathways. The structural flexibility of 2-(1-Aminopropan-2-yl)pyrimidin-4-amine allows chemists to modify various functional groups without compromising its core pharmacophore. This adaptability is particularly useful in addressing complex diseases that involve multiple targets or pathways.

Recent advancements in biotechnology have enabled high-throughput screening methods to rapidly assess the activity of large libraries of compounds. These techniques have been instrumental in identifying new candidates like 2-(1-Aminopropan-2-yl)pyrimidin-4-amine for further development. By combining traditional synthetic approaches with modern screening technologies, researchers can more efficiently navigate the drug discovery pipeline.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Extensive toxicological studies are conducted to evaluate potential side effects and ensure therapeutic efficacy. Preliminary toxicology data on 2-(1-Aminopropan-2-yl)pyrimidin-4-amine indicate that it exhibits low toxicity at relevant concentrations, making it a promising candidate for further investigation.

The future direction of research on 2-(1-Aminopropan-2-yl)pyrimidin-4-am ine includes exploring its potential as a prodrug or combination therapy agent. Prodrug strategies involve converting a less active drug into a more soluble or stable form that can be easily administered and then converted into its active form within the body. Combination therapy involves using multiple drugs simultaneously to enhance therapeutic outcomes by targeting different aspects of a disease process.

In conclusion, 2-(1-Aminopropan - 2 - yl ) py rimidin - 4 - am ine ( CAS No . 1343887 - 17 - 1 ) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile scaffold for drug design, combined with recent advancements in synthetic and computational methods, positions it as a promising candidate for further development in various disease areas.